![molecular formula C21H22ClN3O B2742090 8-(4-Chlorobenzyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one CAS No. 1189899-80-6](/img/structure/B2742090.png)
8-(4-Chlorobenzyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-(4-Chlorobenzyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Structure Activity Relationships
The compound 8-(4-Chlorobenzyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is part of a class of compounds that have been explored for their potential therapeutic applications due to their unique chemical structures. For instance, synthesis and structure-activity relationship (SAR) studies have led to the discovery of compounds with high affinity and selectivity for the human ORL1 (orphanin FQ/nociceptin) receptor, showing promise as ORL1 receptor agonists with potential therapeutic applications in pain management and neurological disorders (Röver et al., 2000).
Antimicrobial Activities
Research has also extended into the antimicrobial domain, where derivatives of the 1,2,4,8-tetraazaspiro[4.5]dec-2-ene class, containing triazole, piperidine, and sulfonamide moieties, have been synthesized and shown to exhibit significant antimicrobial activity against several strains of microbes. This suggests potential applications in developing new antimicrobial agents (Dalloul et al., 2017).
Anticancer and Antidiabetic Activities
Further investigations into spirocyclic compounds have demonstrated anticancer and antidiabetic activities. For example, novel spirothiazolidine analogs have shown significant anticancer activities against human breast carcinoma and liver carcinoma cell lines, as well as antidiabetic activities in terms of alpha-amylase and alpha-glucosidase inhibition. These findings open avenues for the development of new anticancer and antidiabetic medications (Flefel et al., 2019).
Novel Synthetic Approaches
In the realm of synthetic chemistry, ultrasound-assisted synthesis methods have been employed to construct novel urea derivatives of 1,3,8-triazaspiro[4.5]decan-4-one, highlighting advancements in synthetic techniques that provide environmental benefits, energy efficiency, and greater selectivity (Velupula et al., 2021).
properties
IUPAC Name |
8-[(4-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3O/c1-15-2-6-17(7-3-15)19-20(26)24-21(23-19)10-12-25(13-11-21)14-16-4-8-18(22)9-5-16/h2-9H,10-14H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSSNGFRAPFEJCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3(CCN(CC3)CC4=CC=C(C=C4)Cl)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-(4-Chlorobenzyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.